molecular formula C17H19NO4 B256041 7-methoxy-4-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)-2H-chromen-2-one

7-methoxy-4-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)-2H-chromen-2-one

Cat. No. B256041
M. Wt: 301.34 g/mol
InChI Key: UDUVROIOQKVJFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methoxy-4-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)-2H-chromen-2-one, also known as Methoxetamine (MXE), is a dissociative drug that belongs to the arylcyclohexylamine class. It was first synthesized in 2010 and has since gained popularity as a recreational drug due to its dissociative and hallucinogenic effects. However, its potential as a research chemical has also been explored due to its unique properties.

Mechanism of Action

MXE works by blocking the NMDA receptor, which leads to a dissociative state characterized by altered perception, hallucinations, and a feeling of detachment from reality. The exact mechanism of action of MXE is not fully understood, but it is believed to act as a non-competitive antagonist at the NMDA receptor.
Biochemical and Physiological Effects
MXE has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes a decrease in respiratory rate and can lead to respiratory depression at high doses. MXE has been found to have a long half-life of up to 12 hours, which can lead to prolonged effects.

Advantages and Limitations for Lab Experiments

MXE has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has a high affinity for the NMDA receptor, making it a useful tool for studying the effects of dissociative drugs on the brain. However, there are also limitations to its use. MXE is a controlled substance in many countries, which can make it difficult to obtain for research purposes. It also has a high potential for abuse, which can make it difficult to control in a laboratory setting.

Future Directions

There are a number of future directions for research on MXE. One area of interest is its potential as a treatment for depression, anxiety, and PTSD. It has been shown to have rapid antidepressant effects in animal models, which could make it a promising candidate for further research in humans. Another area of interest is its effects on the brain and behavior. MXE has been found to have unique effects on the brain compared to other dissociative drugs, which could lead to a better understanding of the mechanisms underlying dissociation. Finally, there is a need for further research on the long-term effects of MXE use, particularly in terms of its potential for addiction and neurotoxicity.
Conclusion
MXE is a dissociative drug that has gained popularity as a recreational drug. However, its potential as a research chemical has also been explored due to its unique properties. MXE has been studied for its potential as a treatment for depression, anxiety, and PTSD, as well as its effects on the brain and behavior. While there are limitations to its use in laboratory experiments, MXE has a number of advantages that make it a useful tool for studying the effects of dissociative drugs on the brain. Future research on MXE could lead to a better understanding of the mechanisms underlying dissociation and the development of new treatments for mental illness.

Synthesis Methods

MXE can be synthesized through a multi-step process starting with 3-methoxyphenylacetonitrile and 2-amino-1-pyrrolidine. The final product is obtained through a series of chemical reactions involving reduction, alkylation, and cyclization. The synthesis of MXE is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

MXE has been studied for its potential as a treatment for depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been used in research to study the effects of dissociative drugs on the brain and behavior. MXE has been found to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. This makes it a promising candidate for further research in the field of neuroscience.

properties

Product Name

7-methoxy-4-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)-2H-chromen-2-one

Molecular Formula

C17H19NO4

Molecular Weight

301.34 g/mol

IUPAC Name

7-methoxy-4-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)chromen-2-one

InChI

InChI=1S/C17H19NO4/c1-11-13-6-5-12(21-2)9-15(13)22-17(20)14(11)10-16(19)18-7-3-4-8-18/h5-6,9H,3-4,7-8,10H2,1-2H3

InChI Key

UDUVROIOQKVJFG-UHFFFAOYSA-N

SMILES

CC1=C(C(=O)OC2=C1C=CC(=C2)OC)CC(=O)N3CCCC3

Canonical SMILES

CC1=C(C(=O)OC2=C1C=CC(=C2)OC)CC(=O)N3CCCC3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.